![molecular formula C7H6N2O5 B2719667 2-Methyl-5-nitro-4-oxo-1H-pyridine-3-carboxylic acid CAS No. 2413868-51-4](/img/structure/B2719667.png)
2-Methyl-5-nitro-4-oxo-1H-pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Methyl-5-nitro-4-oxo-1H-pyridine-3-carboxylic acid (MNOCA) is a chemical compound that has been recently studied for its potential applications in scientific research. It is a heterocyclic compound with a pyridine ring and a carboxylic acid group, and its molecular formula is C8H5N3O5.
Scientific Research Applications
Human Urinary Carcinogen Metabolites: Biomarkers for Investigating Tobacco and Cancer
This study discusses the role of carcinogens and their metabolites, including nitrosamines and their metabolites, in providing information about carcinogen dose, exposure delineation, and metabolism in humans. The application of assays, including NNAL and NNAL-Gluc derived from specific tobacco carcinogens, highlights the potential use of such compounds in studying tobacco-related cancer risks (Hecht, 2002).
Chemistry and Properties of Pyridine Compounds
This review summarizes the preparation, properties, and applications of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine compounds, indicating the diverse potential of pyridine derivatives in various fields, including their spectroscopic properties, structures, magnetic properties, and biological activities (Boča, Jameson, & Linert, 2011).
Formation and Fate of PhIP
The review focuses on the formation of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) through reactions involving phenylacetaldehyde and creatinine, highlighting the complex interplay between Maillard reaction and lipid oxidation in generating food toxicants. This illustrates the relevance of pyridine derivatives in food chemistry and toxicology (Zamora & Hidalgo, 2015).
Biotechnological Routes Based on Lactic Acid Production
Discusses the conversion of lactic acid, derived from biomass, into various chemicals, showcasing the versatility of carboxylic acids in green chemistry and biotechnological applications. This review emphasizes the potential of such acids in forming the backbone of biodegradable polymers and other valuable chemicals (Gao, Ma, & Xu, 2011).
Photochromism of ortho-Nitrobenzylpyridines
Presents an overview of the reaction mechanism and applications of photochromic ortho-nitrobenzylpyridines, highlighting their potential in photon-based electronics due to their favorable properties. This review underscores the significance of pyridine derivatives in the development of advanced materials (Naumov, 2006).
properties
IUPAC Name |
2-methyl-5-nitro-4-oxo-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O5/c1-3-5(7(11)12)6(10)4(2-8-3)9(13)14/h2H,1H3,(H,8,10)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIXQRZINYNVIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C(=CN1)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.